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Compound of Interest

Compound Name:
3-(Chloromethyl)-1lambda6-

thiane-1,1-dione

CAS No.: 1481109-28-7

Cat. No.: B1528472

Get Quote

Executive Summary
Thiane-1,1-dione (Pentamethylene sulfone) represents a critical structural motif in drug

development, often appearing as a stable metabolic end-product of sulfur-containing

pharmaceuticals (e.g., thiane or thiane-1-oxide derivatives).[1] Accurate identification of this

moiety is essential for metabolite profiling and impurity characterization.

This guide provides a technical comparison of the Electron Ionization (EI) fragmentation

patterns of thiane-1,1-dione against its reduced analogs, thiane-1-oxide and thiane. Unlike its

precursors, thiane-1,1-dione exhibits a "stealth" fragmentation behavior where the dominant

spectral features arise from the hydrocarbon backbone following the extrusion of sulfur dioxide

(

), often obscuring the sulfur functionality.

Part 1: Compound Profile & Structural Context
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Feature Thiane-1,1-dione Thiane-1-oxide Thiane

Structure Cyclic Sulfone Cyclic Sulfoxide Cyclic Sulfide

Formula

MW 134.19 Da 118.19 Da 102.20 Da

Oxidation State S(VI) S(IV) S(II)

Key Stability
High thermal stability;

chemically inert

Thermally labile

(sulfoxide pyrolysis)
Prone to oxidation

Part 2: Fragmentation Mechanics & Comparative
Analysis
The "Hydrocarbon Masquerade" of Thiane-1,1-dione
The mass spectrum of thiane-1,1-dione is characterized by a weak molecular ion (

) and a base peak derived from the complete loss of the sulfonyl group. This behavior contrasts
sharply with sulfoxides and sulfides, which retain the sulfur atom in major fragments.

Primary Mechanism (

Extrusion): Upon electron impact (70 eV), the molecular ion (m/z 134) undergoes a rapid
cheletropic-like elimination of neutral

(64 Da). This generates a vibrationally excited pentamethylene diradical cation (

, m/z 70).

Secondary Decay: The nascent

ion behaves identically to the molecular ion of cyclopentane or 1-pentene, fragmenting
further into

(m/z 42) and

(m/z 55).
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Comparative Diagnostic Ions
The following table contrasts the diagnostic ions required to distinguish the sulfone from its

analogs.

Ion Type
Thiane-1,1-dione

(Sulfone)
Thiane-1-oxide

(Sulfoxide)
Thiane (Sulfide)

Molecular Ion

(ngcontent-ng-

c2372798075=""

_nghost-ng-

c102404335=""

class="inline ng-star-

inserted">

)

m/z 134 (Weak, <5%) m/z 118 (Moderate) m/z 102 (Strong)

Base Peak
m/z 42 or 55

(Hydrocarbon)

m/z 101 (

) or 41

m/z 102 or 87 (

)

Diagnostic Loss 1

M - 64 (

)

m/z 70

M - 17 (

)

m/z 101

M - 28 (

)

m/z 74

Diagnostic Loss 2 M - 28 (Not primary)

M - 16 (

)

m/z 102

M - 15 (

)

m/z 87

Spectral Signature

Resembles

hydrocarbon spectrum

below m/z 70.[1][2][3]

[4][5][6][7][8][9][10]

Distinctive "Sulfoxide

Cut" (M-17).

Distinctive Sulfide

pattern (M, M-15, M-

28).

Mechanistic Pathways (Graphviz Visualization)
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The following diagram illustrates the divergent fragmentation pathways. The sulfone pathway is

dominated by the ejection of the heteroatom group, whereas the sulfoxide pathway involves

hydrogen rearrangement and radical loss.

Pathway Legend

Thiane-1,1-dione
(m/z 134)

[C5H10]+.
(m/z 70)

- SO2 (64 Da)
(Cheletropic Extrusion)

Thiane-1-oxide
(m/z 118)

[M - OH]+
(m/z 101)

- OH (17 Da)
(McLafferty-type H-shift)

[M - O]+.
(m/z 102)

- O (16 Da)

[C3H6]+.
(m/z 42)- C2H4

[C4H7]+
(m/z 55)

- CH3

Blue: Sulfone Dominant Path
Red: Sulfoxide Dominant Path

Click to download full resolution via product page

Caption: Divergent fragmentation logic: Sulfones eject the sulfur core (Blue), while Sulfoxides

retain sulfur but lose oxygen/hydroxyl groups (Red).[8]

Part 3: Experimental Protocol for Identification
To reliably distinguish thiane-1,1-dione from isobaric interferences or structural isomers, the

following GC-MS protocol is recommended. This protocol ensures sufficient thermal energy for

the characteristic

extrusion without inducing pre-source thermal degradation.

Step-by-Step Methodology
Sample Preparation:

Dissolve 1 mg of sample in 1 mL of Dichloromethane (DCM) or Ethyl Acetate.
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Note: Avoid protic solvents like methanol if derivatization is not intended, although sulfones

are generally stable.

GC Parameters (Agilent 7890/5977 or equivalent):

Column: DB-5MS or HP-5MS (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Inlet Temperature: 250°C (Splitless mode recommended for trace analysis).

Temperature Program:

Hold at 50°C for 1 min.

Ramp 20°C/min to 280°C.

Hold 3 min.

Rationale: Thiane-1,1-dione is polar; a mid-polarity column ensures sharp peak shape.

MS Parameters (Source Conditions):

Ionization: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.

Mass Range: Scan m/z 35 – 300.

Solvent Delay: 3.0 min (to protect filament).

Data Validation (Self-Check):

Check 1: Locate peak at retention time corresponding to intermediate polarity.

Check 2: Verify presence of m/z 134 (Molecular Ion).[11] It should be small but visible.

Check 3: Confirm Base Peak is NOT m/z 134. If m/z 134 is the base peak, suspect a

different isomer or soft ionization artifact.
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Check 4: Confirm absence of m/z 117 (M-17) or m/z 119 (M-15). The presence of these

suggests sulfoxide contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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